Cas no 662139-08-4 (2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)oxy]ethan-1-ol)

• Product Name: 2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)oxy]ethan-1-ol
• CAS No: 662139-08-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2795446
• PubChem ID: 61771470
• Update Time: 2025-04-21

2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)oxy]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((1,2,3,4-Tetrahydronaphthalen-1-yl)oxy)ethanol
• AKOS011042479
• 2-[(1,2,3,4-Tetrahydronaphthalen-1-yl)oxy]ethan-1-ol
• DTXSID30734280
• SCHEMBL8334133
• 662139-08-4
• 2-(1,2,3,4-tetrahydronaphthalen-1-yloxy)ethan-1-ol

• Inchi： 1S/C12H16O2/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12/h1-2,4,6,12-13H,3,5,7-9H2
• InChI Key： ZFWHXSWANXWSPW-UHFFFAOYSA-N
• SMILES： O(CCO)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų